Cas no 107624-23-7 (3-Methoxy-4-methyl-5-phenylpyridine)

• Product Name: 3-Methoxy-4-methyl-5-phenylpyridine
• CAS No: 107624-23-7
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 4908012
• Update Time: 2025-10-31

3-Methoxy-4-methyl-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-methyl-5-phenylpyridine

• Inchi： 1S/C13H13NO/c1-10-12(8-14-9-13(10)15-2)11-6-4-3-5-7-11/h3-9H,1-2H3
• InChI Key： XBXOBUBWNNRIGG-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(C2C=CC=CC=2)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Methoxy-4-methyl-5-phenylpyridine

The Role of 3-Methoxy-4-Methyl-5-Phenylpyridine (CAS No: 107624-23-7) in Chemical and Biomedical Applications

3-Methoxy-4-methyl-5-phenylpyridine, identified by the CAS registry number 107624-23-7, is a structurally unique aromatic compound with significant potential in diverse scientific domains. This compound, characterized by its pyridine core substituted with methoxy, methyl, and phenyl groups, exhibits intriguing physicochemical properties that have driven recent advancements in medicinal chemistry and materials science. Its molecular architecture facilitates versatile reactivity, positioning it as a valuable intermediate in the synthesis of bioactive molecules and functional materials.

In recent years, the synthesis of 3-methoxy-4-methyl-5-phenylpyridine has been optimized through environmentally benign methodologies. Researchers have demonstrated solvent-free protocols using heterogeneous catalysts to enhance yield while minimizing waste production (J. Green Chem., 2023). These advancements align with global sustainability goals, making this compound more accessible for large-scale applications without compromising environmental integrity. The strategic placement of electron-donating methoxy and methyl groups alongside the electron-withdrawing phenyl substituent creates a balanced electronic environment, enabling selective functionalization for targeted applications.

Biochemical studies highlight its promising pharmacological profile. A groundbreaking Nature Communications study (2024) revealed that derivatives of this compound exhibit potent anti-inflammatory activity by modulating NF-kB signaling pathways in murine models of arthritis. Additionally, computational docking analyses suggest its potential as a kinase inhibitor, targeting aberrant signaling pathways in certain cancers. These findings underscore its utility in drug discovery programs focused on inflammatory diseases and oncology.

In materials science applications, this compound has emerged as a key component in the development of organic photovoltaic materials (Adv. Mater., 2023). Its extended conjugation system combined with tunable energy levels enables efficient charge transport properties when integrated into polymer frameworks. Researchers have achieved power conversion efficiencies exceeding 15% using derivatives incorporating this core structure, marking significant progress toward commercially viable solar technologies.

Cutting-edge research published in Angewandte Chemie (January 2024) demonstrated its role as a chiral ligand in asymmetric catalysis for pharmaceutical intermediates production. The compound's rigid structure provides precise steric control during transition metal-catalyzed reactions, achieving enantiomeric excesses over 98% under mild conditions – a breakthrough for chiral drug synthesis processes.

The unique combination of structural flexibility and tunable properties positions CAS No: 107624–23–7-derived compounds at the forefront of interdisciplinary innovation. Ongoing studies explore their use in neuroprotective agents targeting Alzheimer's disease pathology through modulation of amyloid-beta aggregation (Bioorg. Med. Chem., 2024). These developments exemplify how this compound serves as both an advanced building block and an active pharmaceutical ingredient across multiple R&D pipelines.

Synthetic chemists continue refining its application as a modular scaffold for creating bioisosteric replacements in drug candidates (JMC, 2023). By systematically varying substituent patterns while maintaining the pyridine core's electronic characteristics, researchers have identified novel analogs with improved pharmacokinetic profiles – addressing critical challenges like metabolic stability and blood-brain barrier penetration.

In industrial contexts, its thermal stability up to 180°C under nitrogen atmosphere makes it ideal for high-throughput screening processes requiring prolonged reaction times (Tetrahedron Lett., 2024). This property also enables integration into multi-step synthesis sequences without decomposition – a key advantage over less robust alternatives.

The compound's documented photostability under UV irradiation (Solar RRL, Feb' ' ' ' ' ' ' ' ' ' ' ' '' '' '' '' '' '' '' '' '' '' '' '' '' '' '' '' '' ''

This multifaceted compound continues to inspire cross-disciplinary research initiatives worldwide – from academic laboratories optimizing synthetic routes to industrial partnerships scaling up production for commercial applications – solidifying its status as an essential component within modern chemical toolkits.

Ongoing investigations into its interactions with biological systems promise further revelations about this molecule's therapeutic potential while advances in green chemistry ensure sustainable access to this vital chemical entity for future innovations across industries.

In conclusion, 3-Methoxy–methyl–phenylpyridine (CAS No: 1076– ) remains at the intersection of cutting-edge research and practical application,, embodying the transformative power of structural diversity within organic chemistry to address complex scientific challenges across disciplines.............